Cas no 66298-09-7 (4-(2,4-Dimethylphenyl)-3-thiosemicarbazide)

• Product Name: 4-(2,4-Dimethylphenyl)-3-thiosemicarbazide
• CAS No: 66298-09-7
• Molecular Formula: C₅H₆N₂O₂
• Molecular Weight: 126.11334
• MDL: MFCD00041279
• CID: 90334
• PubChem ID: 737131

4-(2,4-Dimethylphenyl)-3-thiosemicarbazide Properties

Names and Identifiers

• 2,4-Dimethylphenylthiosemicarbazide
• 4-(2,4-Dimethylphenyl)-3-thiosemicarbazide
• MFCD00041279
• SCHEMBL10488450
• 3-amino-1-(2,4-dimethylphenyl)thiourea
• FT-0610181
• n-(2,4-dimethylphenyl)hydrazinecarbothioamide
• N-(2,4-Dimethylphenyl)hydrazinecarboximidothioic acid
• EN300-03740
• FT-0610183
• 66298-09-7
• AKOS000268240
• BS-23142
• DTXSID90985074
• 4-(2,4-Dimethylphenyl)-3-thiosemicarbazide, AldrichCPR
• 1-amino-3-(2,4-dimethylphenyl)thiourea
• Z56877821
• DB-054910

• MDL： MFCD00041279
• InChIKey： YTRJQDFRZLKDHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13N3S/c1-6-3-4-8(7(2)5-6)11-9(13)12-10/h3-5H,10H2,1-2H3,(H2,11,12,13)
• SMILES： CC1=CC(C)=C(NC(NN)=S)C=C1
• BRN： 2644678

Computed Properties

• Exact Mass: 195.08300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.083
• Heavy Atom Count: 13
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• LogP: 2.62770
• PSA: 82.17000
• Refractive Index: 1.678
• Boiling Point: 310.5°C at 760 mmHg
• Melting Point: 150-152°C
• Flash Point: 141.6°C
• Color/Form: White solid.
• Solubility: Not determined.
• Density: 1.228